Cas no 101192-35-2 (ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate)

• Product Name: ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate
• CAS No: 101192-35-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 2126343
• PubChem ID: 15632053
• Update Time: 2025-04-21

ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 9-methyl-4-oxo-4H-quinolizine-3-carboxylate
• DA-16386
• KIVVHZVNDCYHIH-UHFFFAOYSA-N
• 101192-35-2
• SCHEMBL1766241

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)10-6-7-11-9(2)5-4-8-14(11)12(10)15/h4-8H,3H2,1-2H3
• InChI Key： KIVVHZVNDCYHIH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C2C(C)=CC=CN2C1=O)=O

Computed Properties

• Exact Mass: 231.089543g/mol
• Monoisotopic Mass: 231.089543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.25g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6Ų